![molecular formula C14H20N2O2 B268692 4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide](/img/structure/B268692.png)
4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide
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Overview
Description
4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide, also known as DAPTA, is a small molecule that has gained attention in scientific research due to its potential applications in various fields, including medicine, chemistry, and biology.
Scientific Research Applications
4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide has been found to have potential applications in various scientific fields. In medicine, it has been studied for its ability to inhibit the entry of HIV-1 into host cells, making it a potential candidate for the development of antiviral drugs. In chemistry, it has been used as a ligand for the synthesis of metal complexes. In biology, it has been studied for its ability to bind to opioid receptors, making it a potential candidate for the development of pain-relieving drugs.
Mechanism of Action
4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide is a small molecule that binds to the CD4 receptor on the surface of T cells, preventing the entry of HIV-1 into host cells. It does this by mimicking the structure of the HIV-1 envelope protein, which normally binds to the CD4 receptor to gain entry into the cell. By binding to the CD4 receptor, this compound blocks the entry of HIV-1 into the cell, thus inhibiting viral replication.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile, making it a potential candidate for the development of antiviral drugs. It has also been found to have a high binding affinity for the CD4 receptor, making it a potent inhibitor of HIV-1 entry into host cells. In addition, this compound has been found to be stable in human serum, suggesting that it may have a long half-life in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide is its potential as a candidate for the development of antiviral drugs. Its low toxicity profile and high binding affinity for the CD4 receptor make it a promising candidate for further study. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its accessibility for some researchers.
Future Directions
There are several future directions for the study of 4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide. One direction is the development of this compound-based antiviral drugs for the treatment of HIV-1 infection. Another direction is the study of this compound as a potential ligand for the synthesis of metal complexes. Additionally, the study of this compound as a potential pain-relieving drug through its binding to opioid receptors is another future direction. Further research is needed to fully explore the potential applications of this compound in various scientific fields.
Synthesis Methods
4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide can be synthesized through a multi-step process involving the reaction of 4-nitrobenzoyl chloride with 2,2-dimethylpropan-1-amine, followed by reduction with sodium dithionite and acylation with dimethylamine. The final product is obtained through purification using column chromatography.
properties
Molecular Formula |
C14H20N2O2 |
---|---|
Molecular Weight |
248.32 g/mol |
IUPAC Name |
4-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide |
InChI |
InChI=1S/C14H20N2O2/c1-14(2,3)13(18)15-11-8-6-10(7-9-11)12(17)16(4)5/h6-9H,1-5H3,(H,15,18) |
InChI Key |
YIWFIQCCHGPIFA-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)N(C)C |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)N(C)C |
Origin of Product |
United States |
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